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Compound of Interest

Compound Name: 3-Chlorophenyl diethylcarbamate

CAS No.: 159390-33-7

Cat. No.: B2628866 Get Quote

Abstract: This document provides a comprehensive guide for the safe storage and handling of

3-Chlorophenyl diethylcarbamate (CAS No. 159390-33-7). Designed for researchers,

scientists, and drug development professionals, these protocols are grounded in established

safety data and best laboratory practices. The guide emphasizes not just the procedures, but

the scientific rationale behind them to ensure both experimental integrity and personnel safety.

As a carbamate compound, 3-Chlorophenyl diethylcarbamate is a suspected cholinesterase

inhibitor, necessitating stringent handling protocols.

Compound Identification and Properties
3-Chlorophenyl diethylcarbamate is a research chemical often utilized in studies related to

the mechanisms of carbamate pesticides and their environmental impact.[1] Its physical and

chemical properties are fundamental to understanding its storage and handling requirements.
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Property Value Source

CAS Number 159390-33-7 [1]

Molecular Formula C₁₁H₁₄ClNO₂ [1]

Molecular Weight 227.69 g/mol [1]

Appearance
Yellow to pale yellow to

colorless oil
[2]

Boiling Point 305.2 ± 34.0 °C (Predicted) [1][2]

Density 1.162 ± 0.06 g/cm³ (Predicted) [1][2]

Solubility
Insoluble in water (predicted

based on analogs)
[3]

Hazard Identification and Mechanistic Toxicology
The primary hazard associated with 3-Chlorophenyl diethylcarbamate stems from its

classification as a carbamate, a class of compounds known to act as cholinesterase inhibitors.

[1] This mechanism is the causal factor behind its acute toxicity. By inhibiting the cholinesterase

enzyme, the neurotransmitter acetylcholine accumulates, leading to overstimulation of the

nervous system. Therefore, all handling procedures must be designed to prevent any route of

exposure.

GHS Hazard Summary:

Caption: GHS Pictograms and associated hazard statements for 3-Chlorophenyl
diethylcarbamate.

Long-Term Storage Protocols
Proper storage is critical for maintaining the chemical integrity of 3-Chlorophenyl
diethylcarbamate and ensuring laboratory safety. The compound is moisture-sensitive and

requires controlled conditions to prevent degradation.

Table of Recommended Storage Conditions:
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Parameter Recommendation Rationale

Temperature 2 - 8 °C (Refrigerated)

Minimizes thermal degradation

and preserves compound

stability.[2]

Atmosphere
Under inert gas (e.g., Argon,

Nitrogen)

Prevents oxidation and

hydrolysis, as the compound is

moisture-sensitive.[4]

Container
Tightly sealed, amber glass

bottle

Protects from moisture and

light-induced degradation.[4]

Location
Well-ventilated, locked

chemical cabinet or refrigerator

Ensures security for a toxic

substance and prevents

accumulation of vapors in case

of a leak.

Protocol for Compound Reception and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leaks. Wear

appropriate PPE (gloves, safety glasses) during this process.

Verification: Confirm the chemical identity and purity against the certificate of analysis.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, date

of receipt, and all relevant GHS hazard pictograms.

Inerting: Before sealing for long-term storage, gently flush the headspace of the container

with an inert gas like argon or nitrogen. This displaces moisture and oxygen, which is a

critical step for a moisture-sensitive compound.[4]

Sealing: Tightly close the container. For extra protection against moisture ingress, wrap the

cap and neck with Parafilm®.

Logging: Record the compound's receipt, quantity, and assigned storage location in the

laboratory's chemical inventory system.
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Storage: Place the sealed container in a designated, labeled secondary container within a 2-

8 °C refrigerator that is approved for chemical storage. The area must be accessible only to

authorized personnel.

Receive Shipment

Inspect Container for Damage
(Wear PPE)

Step 1

Verify Chemical Identity
(Check CoA)

Step 2

Log into Inventory

Step 3

Prepare for Storage
(Flush with Inert Gas, Seal Tightly)

Step 4

Store in Locked, Refrigerated (2-8°C)
and Ventilated Area

Step 5

Click to download full resolution via product page

Caption: Workflow for receiving and storing 3-Chlorophenyl diethylcarbamate.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b2628866?utm_src=pdf-body-img
https://www.benchchem.com/product/b2628866?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2628866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Personal Protective Equipment
(PPE)
Given its acute toxicity and irritant properties, a multi-layered safety approach based on the

hierarchy of controls is mandatory.

Elimination
(Not Feasible)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(Chemical Fume Hood)

Administrative Controls
(SOPs, Training, Signage)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-chlorophenyl diethylcarbamate [myskinrecipes.com]

2. hoffmanchemicals.com [hoffmanchemicals.com]

3. ISOPROPYL-N-(3-CHLOROPHENYL)CARBAMATE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

4. tcichemicals.com [tcichemicals.com]
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[https://www.benchchem.com/product/b2628866#storage-and-handling-requirements-for-3-
chlorophenyl-diethylcarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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